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Compound of Interest

Compound Name: YH-306

Cat. No.: B10831111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
YH-306 is a novel small molecule inhibitor of Focal Adhesion Kinase (FAK), a non-receptor

tyrosine kinase that plays a pivotal role in cell adhesion, migration, proliferation, and survival.[1]

Dysregulation of the FAK signaling pathway is implicated in the progression and metastasis of

various cancers, including colorectal cancer.[1] YH-306 has been shown to suppress colorectal

tumor growth and metastasis by blocking the activation of FAK and its downstream signaling

pathways.[1] These application notes provide detailed protocols for the solubilization of YH-306
and its application in cell-based assays to study its biological effects.

YH-306: Quantitative Data
Parameter Value Reference

Molecular Formula C₁₉H₁₈N₂O₂ [1]

Molecular Weight 306.36 g/mol [1]

Purity >98%

Solubility Soluble in DMSO and Ethanol

Recommended Solvent for

Stock Solutions
Dimethyl Sulfoxide (DMSO)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10831111?utm_src=pdf-interest
https://www.benchchem.com/product/b10831111?utm_src=pdf-body
https://www.axonmedchem.com/3789-yh-306?___store=axon_euro&___from_store=axon_usd
https://www.axonmedchem.com/3789-yh-306?___store=axon_euro&___from_store=axon_usd
https://www.benchchem.com/product/b10831111?utm_src=pdf-body
https://www.axonmedchem.com/3789-yh-306?___store=axon_euro&___from_store=axon_usd
https://www.benchchem.com/product/b10831111?utm_src=pdf-body
https://www.benchchem.com/product/b10831111?utm_src=pdf-body
https://www.axonmedchem.com/3789-yh-306?___store=axon_euro&___from_store=axon_usd
https://www.axonmedchem.com/3789-yh-306?___store=axon_euro&___from_store=axon_usd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Preparation of YH-306 Stock Solutions
This protocol describes the preparation of a 10 mM stock solution of YH-306 in DMSO.

Materials:

YH-306 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing YH-306: Carefully weigh the desired amount of YH-306 powder. For a 10 mM

stock solution, you will need 3.0636 mg of YH-306 for 1 mL of DMSO.

Solubilization: Add the weighed YH-306 to a sterile microcentrifuge tube. Add the appropriate

volume of anhydrous DMSO to achieve the desired concentration.

Dissolution: Vortex the solution thoroughly until the YH-306 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).

Table 1: Preparation of YH-306 Stock Solutions in DMSO
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Desired Stock Concentration (mM) Mass of YH-306 for 1 mL DMSO (mg)

1 0.306

5 1.532

10 3.064

20 6.127

50 15.318

Preparation of Working Solutions for Cell-Based Assays
This protocol describes the dilution of the YH-306 stock solution to the final working

concentration in cell culture medium.

Materials:

10 mM YH-306 stock solution in DMSO

Complete cell culture medium (appropriate for the cell line being used)

Sterile tubes for dilution

Calibrated pipettes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM YH-306 stock solution at room

temperature.

Serial Dilution: Perform a serial dilution of the stock solution in complete cell culture medium

to achieve the desired final concentration. For example, to prepare a 50 µM working solution,

you can add 5 µL of the 10 mM stock solution to 995 µL of cell culture medium.

Vehicle Control: Prepare a vehicle control using the same final concentration of DMSO as in

the YH-306 working solutions. This is crucial to distinguish the effects of the compound from

those of the solvent.
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Immediate Use: Use the prepared working solutions immediately for treating cells. Do not

store diluted solutions.

General Protocol for Cell-Based Assays (e.g.,
Proliferation, Migration)
This protocol provides a general workflow for treating cells with YH-306. Specific parameters

such as cell seeding density and incubation time should be optimized for each cell line and

assay.

Materials:

Cultured cells of interest (e.g., colorectal cancer cell lines like HT-29 or HCT116)

Complete cell culture medium

Multi-well plates (e.g., 96-well, 24-well, or 6-well plates)

YH-306 working solutions and vehicle control

Incubator (37°C, 5% CO₂)

Procedure:

Cell Seeding: Seed the cells in the appropriate multi-well plates at a density that allows for

optimal growth during the experiment. Allow the cells to adhere and enter the exponential

growth phase (typically 24 hours).

Treatment: Remove the existing cell culture medium and replace it with fresh medium

containing the desired concentrations of YH-306 or the vehicle control.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours), depending on

the specific assay.

Analysis: Following incubation, perform the desired downstream analysis, such as cell

viability assays (e.g., MTT, CellTiter-Glo), migration assays (e.g., wound healing, transwell),

or invasion assays.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b10831111?utm_src=pdf-body
https://www.benchchem.com/product/b10831111?utm_src=pdf-body
https://www.benchchem.com/product/b10831111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


YH-306 Signaling Pathway
The following diagram illustrates the proposed mechanism of action of YH-306 in inhibiting the

FAK signaling pathway and its downstream effectors.
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Caption: YH-306 inhibits the activation of the FAK signaling pathway.
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Experimental Workflow
The following diagram outlines the general workflow for investigating the effects of YH-306 in

cell-based assays.
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Caption: Workflow for studying the cellular effects of YH-306.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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